Cas no 1632-99-1 (Ethane-1,1,1,2,2,2-d6)

• Product name: Ethane-1,1,1,2,2,2-d6
• CAS No: 1632-99-1
• MF: C₂H₆
• MW: 36.1060109138489
• CID: 185117
• PubChem ID: 137127

Ethane-1,1,1,2,2,2-d6 Chemical and Physical Properties

Names and Identifiers

• Ethane-1,1,1,2,2,2-d6
• (2H6)ethane
• 489255_ALDRICH
• AC1L39YC
• C2D6
• deuterated ethane
• Ethane-d6
• Hexadeuterio-aethan
• hexadeuterioethane
• I14-46367
• Perdeuteroethane
• thane-d6
• 1,1,1,2,2,2-hexadeuterioethane
• ETHANE-D6, 99 ATOM % D
• DTXSID10167532
• AKOS015913683
• 1632-99-1
• Ethane-d6, gas, 99 atom % D
• OTMSDBZUPAUEDD-WFGJKAKNSA-N
• DTXCID2090023

• Inchi： InChI=1S/C2H6/c1-2/h1-2H3/i1D3,2D3
• InChI Key： OTMSDBZUPAUEDD-WFGJKAKNSA-N
• SMILES： [2H]C(C([2H])([2H])[2H])([2H])[2H]

Computed Properties

• Exact Mass: 42.12222
• Monoisotopic Mass: 36.0846106671g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Gas
• Melting Point: −172 °C(lit.)
• Boiling Point: −88 °C(lit.)
• Flash Point: -135℃
• PSA: 0
• Solubility: Not determined

Ethane-1,1,1,2,2,2-d6 Security Information

• Hazardous Material transportation number：UN 1035 2.1
• WGK Germany：3
• Hazard Category Code： 12
• Safety Instruction： 16-33-38-9
• Hazardous Material Identification：
• Risk Phrases：12